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Compound of Interest

Compound Name: 3,5-Dimethoxyisonicotinaldehyde

Cat. No.: B1302960

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethoxyisonicotinaldehyde is a heterocyclic aromatic aldehyde. As a derivative of
isonicotinaldehyde, it belongs to the pyridine family of compounds, which are known for their
diverse biological activities. The presence of two methoxy groups on the pyridine ring at
positions 3 and 5 influences the electron density of the aromatic system and the reactivity of
the aldehyde functional group. This compound serves as a valuable intermediate in organic
synthesis, particularly in the development of novel pharmaceutical agents and other bioactive
molecules. Its potential applications are noted in the fields of central nervous system (CNS)
disorders and inflammatory conditions.

Core Molecular Data

A summary of the key quantitative data for 3,5-Dimethoxyisonicotinaldehyde is presented
below. It is important to note that while the molecular weight, formula, and boiling point are
available for the target compound, other specific experimental data such as melting point and
detailed spectral analyses are not readily available in the reviewed literature. For comparative
and illustrative purposes, data for the closely related compound, 3,5-dimethoxybenzaldehyde,
is often more extensively documented.

Table 1: Quantitative Data for 3,5-Dimethoxyisonicotinaldehyde
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Property Value Source
Molecular Weight 167.16 g/mol N/A
Chemical Formula CsHoNOs3 N/A
CAS Number 204862-70-4 [1]
Boiling Point 319.6°C N/A
Purity 97% N/A

Experimental Protocols

Detailed experimental protocols for the synthesis of 3,5-Dimethoxyisonicotinaldehyde are
not explicitly available in the public domain. However, general synthetic strategies for related
dimethoxy aromatic aldehydes can be considered as a basis for a potential synthetic route. The
following is a generalized, hypothetical protocol for the synthesis of a dimethoxy aromatic
aldehyde, which could be adapted for 3,5-Dimethoxyisonicotinaldehyde, likely starting from a
corresponding dimethylpyridine precursor.

Hypothetical Synthesis of an Aromatic Aldehyde via Oxidation

Objective: To synthesize an aromatic aldehyde from the corresponding methyl-substituted
aromatic precursor.

Materials:

e Substituted methyl-aromatic compound (e.g., 3,5-dimethoxy-4-methylpyridine)

» Oxidizing agent (e.g., Selenium dioxide, Manganese dioxide, or Potassium permanganate)
o Appropriate solvent (e.g., Dioxane, Dichloromethane, or Toluene)

e Quenching agent (e.g., Sodium bisulfite solution)

o Extraction solvent (e.g., Ethyl acetate)

e Drying agent (e.g., Anhydrous sodium sulfate)
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Procedure:

The starting methyl-aromatic compound is dissolved in a suitable solvent in a round-bottom
flask equipped with a reflux condenser and a magnetic stirrer.

The oxidizing agent is added portion-wise to the stirred solution.

The reaction mixture is heated to reflux for a specified period, and the progress of the
reaction is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.
The mixture is filtered to remove any solid residues.
The filtrate is washed with a quenching agent and then with brine.

The organic layer is separated, dried over an anhydrous drying agent, and the solvent is
removed under reduced pressure to yield the crude product.

The crude aldehyde is then purified by a suitable method, such as column chromatography
or recrystallization.

Spectroscopic Analysis Workflow

The structural confirmation of a synthesized compound like 3,5-

Dimethoxyisonicotinaldehyde would follow a standard analytical workflow. This involves a

combination of spectroscopic techniques to elucidate the molecular structure and confirm its
purity.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1302960?utm_src=pdf-body
https://www.benchchem.com/product/b1302960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical

compound.

Biological Activity and Signaling Pathways

While it is mentioned that 3,5-Dimethoxyisonicotinaldehyde is utilized in the development of
bioactive molecules for CNS disorders and inflammatory conditions, specific details on its
biological targets and the signaling pathways it may modulate are not available in the current
literature. Research in this area would likely involve screening the compound against a panel of
receptors, enzymes, and other biological targets relevant to these disease areas. A generalized
workflow for such a preliminary biological evaluation is depicted below.
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Caption: A generalized workflow for the biological evaluation of a novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3,5-
Dimethoxyisonicotinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302960#3-5-dimethoxyisonicotinaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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